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Compound of Interest

Compound Name: N-Biotinyl-6-aminohexanoic acid

Cat. No.: B016541 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Biotinyl-6-aminohexanoic acid is a versatile derivative of biotin (Vitamin H) widely

employed in biotechnology and biomedical research. Its unique structure, featuring a flexible

spacer arm, makes it an invaluable tool for the biotinylation of various biomolecules, facilitating

their detection, purification, and study. This guide provides a comprehensive overview of its

structure, properties, and applications.

Molecular Structure and Significance
N-Biotinyl-6-aminohexanoic acid is a conjugate molecule composed of two key components:

a biotin moiety and a 6-aminohexanoic acid spacer.

Biotin Moiety: This is the active part of the molecule responsible for the high-affinity, non-

covalent interaction with avidin and streptavidin proteins. This interaction is one of the

strongest known in nature, forming the basis for numerous detection and purification

systems.

6-Aminohexanoic Acid Spacer: This component is a six-carbon aliphatic chain that links the

biotin moiety to a target molecule.[1][2] The spacer arm is crucial as it increases the distance

between the biotin and the conjugated biomolecule, which helps to reduce steric hindrance.

[1] This improved accessibility enhances the binding of the biotinylated molecule to avidin or

streptavidin.[1]
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The combination of a high-affinity binding tag (biotin) with a flexible spacer makes N-Biotinyl-
6-aminohexanoic acid a superior reagent for labeling proteins, nucleic acids, and other

molecules without significantly altering their biological function.[3]

Figure 1: Structural components of N-Biotinyl-6-aminohexanoic acid.

Physicochemical Properties
The following table summarizes the key quantitative data for N-Biotinyl-6-aminohexanoic
acid.

Property Value Reference(s)

Molecular Formula C₁₆H₂₇N₃O₄S [4][5]

Molecular Weight 357.47 g/mol [4][6]

Appearance Colorless to white powder/solid [6][7]

Melting Point
220-230 °C (with

decomposition)
[7]

Purity ≥97.0% (HPLC) [7]

Solubility DMSO (Slightly) [7]

Storage Temperature
Inert atmosphere, store in

freezer under -20°C
[7]

CAS Number 72040-64-3 [6][8]

SMILES String
[H][C@]12CS--INVALID-LINK--

[C@@]1([H])NC(=O)N2

InChI Key
CMUGHZFPFWNUQT-

HUBLWGQQSA-N
[7]

Experimental Protocols
N-Biotinyl-6-aminohexanoic acid is a precursor for various biotinylation reagents. A common

application involves its activation into an N-hydroxysuccinimide (NHS) ester to label proteins
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via primary amines (e.g., lysine residues).

Protocol: Biotinylation of a Protein using Biotin-X, SE
This protocol outlines the general steps for labeling a protein with 6-((Biotinoyl)amino)hexanoic

acid, succinimidyl ester (Biotin-X, SE), an activated form of N-Biotinyl-6-aminohexanoic acid.

[3]

Materials:

Protein of interest in a suitable buffer (e.g., PBS), free of primary amines.

Biotin-X, SE

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Desalting column

Methodology:

Preparation of Biotinylation Reagent: Dissolve Biotin-X, SE in DMF or DMSO to a final

concentration of 10 mg/mL immediately before use.

Protein Preparation: Ensure the protein solution is at an appropriate concentration (typically

1-10 mg/mL) in an amine-free buffer at a pH of 7.2-8.5.

Biotinylation Reaction:

Add the dissolved Biotin-X, SE to the protein solution. The molar ratio of biotin reagent to

protein will need to be optimized but a starting point of 20:1 is common.

Incubate the reaction mixture for 1-2 hours at room temperature or 4 hours at 4°C with

gentle stirring.

Removal of Excess Biotin:

To stop the reaction and remove non-reacted biotin, pass the mixture through a desalting

column equilibrated with a suitable storage buffer.
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Collect the protein-containing fractions.

Verification of Biotinylation: The extent of biotinylation can be determined using assays such

as the HABA (4'-hydroxyazobenzene-2-carboxylic acid) assay.

A chemoenzymatic synthesis method has also been described for labeling p-aminophenyl

glycosides by coupling them with N-(+)-biotinyl-6-aminohexanoic acid.[6][9]
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Figure 2: General workflow for protein biotinylation.

Applications and Detection Pathways
The primary application of N-Biotinyl-6-aminohexanoic acid derivatives is in bioconjugation,

where biotin is attached to proteins or other molecules for detection and purification.[8]
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Key Applications Include:

ELISA: Used in diagnostic kits for sensitive disease detection.[8]

Affinity Purification: Facilitates the isolation of target proteins from complex mixtures.[8]

Drug Delivery: Aids in the development of targeted drug delivery systems.[8]

Molecular Biology: Serves as a tool to study protein interactions and cellular pathways.[8]

The utility of biotinylation is centered on the highly specific and strong interaction between

biotin and avidin or streptavidin. This interaction forms the basis of a versatile detection system.
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Figure 3: Avidin-biotin detection signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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